Cas no 929022-78-6 (3-Fluoropyrazine-2-carboxylic acid)

• Product Name: 3-Fluoropyrazine-2-carboxylic acid
• CAS No: 929022-78-6
• MF: C₅H₃FN₂O₂
• MW: 142.08792424202
• CID: 5086946
• PubChem ID: 67047953
• Update Time: 2026-03-02

3-Fluoropyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoropyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 3-fluoro-
• SB21674
• F74981
• 929022-78-6
• 3-Fluoro-2-pyrazinecarboxylic acid
• DTXSID701298461
• SCHEMBL1477911
• 3-Fluoropyrazine-2-carboxylic acid

• Inchi： 1S/C5H3FN2O2/c6-4-3(5(9)10)7-1-2-8-4/h1-2H,(H,9,10)
• InChI Key： KHKQEBOUFIBMOG-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=NC=CN=1

Computed Properties

• Exact Mass: 142.01785550g/mol
• Monoisotopic Mass: 142.01785550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.1